Cas no 1538671-54-3 (2-(4-bromophenoxy)-5-chloropyrimidine)

• Product Name: 2-(4-bromophenoxy)-5-chloropyrimidine
• CAS No: 1538671-54-3
• MF: C₁₀H₆BrClN₂O
• MW: 285.524440288544
• CID: 4604720
• PubChem ID: 79556151
• Update Time: 2025-06-11

2-(4-bromophenoxy)-5-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenoxy)-5-chloropyrimidine
• Pyrimidine, 2-(4-bromophenoxy)-5-chloro-

• Inchi： 1S/C10H6BrClN2O/c11-7-1-3-9(4-2-7)15-10-13-5-8(12)6-14-10/h1-6H
• InChI Key： BLSYXWYGLAKAGU-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(Br)C=C2)=NC=C(Cl)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-bromophenoxy)-5-chloropyrimidine

Comprehensive Overview of 2-(4-bromophenoxy)-5-chloropyrimidine (CAS No. 1538671-54-3): Properties, Applications, and Industry Insights

2-(4-bromophenoxy)-5-chloropyrimidine (CAS 1538671-54-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromophenoxy-substituted pyrimidine derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for halogenated pyrimidines in drug discovery, this compound's relevance continues to rise, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-(4-bromophenoxy)-5-chloropyrimidine combines a pyrimidine core with strategic halogen substitutions (bromo and chloro groups), which enhance its reactivity in cross-coupling reactions. Researchers frequently employ this compound in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, addressing trending topics in green chemistry and atom-efficient synthesis. Recent publications highlight its utility in creating biaryl ether scaffolds, a hot topic in fragment-based drug design (FBDD).

From an industrial perspective, the compound's thermal stability (decomposition point >200°C) and moderate solubility in organic solvents make it suitable for scalable processes. Analytical data reveals characteristic 1H-NMR peaks at δ 8.45 (s, 1H, pyrimidine-H) and δ 7.55-7.35 (m, 4H, aromatic-H), with LC-MS showing a parent ion at m/z 303/305 ([M+H]⁺). These properties align with current industry demands for characterized building blocks in combinatorial chemistry.

Environmental and regulatory considerations position 1538671-54-3 as a compound requiring proper handling under standard laboratory protocols. While not classified as hazardous under GHS criteria, its halogen content necessitates evaluation of biodegradation pathways—a key concern in sustainable chemistry discussions. The compound's PFAS-free status makes it preferable over fluorinated analogs in light of recent EPA restrictions.

Market analysts note increasing patent activity involving 5-chloropyrimidine derivatives, particularly in oncology targets like BTK inhibitors and CDK4/6 modulators. The 4-bromophenoxy moiety enables precise structural diversification, addressing drug discovery challenges such as metabolic stability and target selectivity—frequent search terms in medicinal chemistry databases.

Quality control protocols for 2-(4-bromophenoxy)-5-chloropyrimidine typically specify ≥98% purity by HPLC analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from moisture at 2-8°C, reflecting best practices for heteroaromatic stability. These specifications cater to the pharmaceutical industry's emphasis on CMC compliance (Chemistry, Manufacturing, and Controls).

Emerging applications include its use in photoaffinity labeling probes and PROTAC degraders, two rapidly growing areas in chemical biology. The compound's bromine atom serves as an ideal handle for click chemistry modifications, aligning with trends toward modular synthesis approaches. Recent studies demonstrate its incorporation into covalent inhibitor designs targeting cysteine residues.

Supply chain data indicates stable availability of 1538671-54-3 through specialty chemical distributors, with lead times typically under 4 weeks. Pricing trends reflect the compound's position as a premium intermediate, with costs justified by its multistep synthesis involving bromination and ether formation. Industry forecasts predict 6-8% annual demand growth through 2028, driven by expanding orphan drug development programs.

Comparative studies with analogous structures (2-chloro-5-phenoxypyrimidine or 4-bromo analogs) highlight this compound's balanced lipophilicity (calculated logP ≈ 3.2) and improved crystalline properties—critical factors in formulation development. These characteristics address frequent queries about salt selection and polymorph control in preformulation studies.

In conclusion, 2-(4-bromophenoxy)-5-chloropyrimidine represents a versatile tool for modern drug discovery, combining synthetic accessibility with valuable structural features. Its ongoing applications in targeted therapeutics and chemical biology ensure sustained relevance, while quality benchmarks meet the evolving standards of GLP-compliant research environments.